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Compound of Interest

Compound Name: Ethyl 2-oxohexanoate

Cat. No.: B1278483

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage
conditions for Ethyl 2-oxohexanoate (CAS No. 5753-96-8), a key building block in
pharmaceutical and chemical synthesis. Understanding its stability profile is critical for ensuring
its integrity and performance in research and development applications.

Core Stability and Storage Recommendations

Ethyl 2-oxohexanoate is generally considered to have excellent stability when stored under
appropriate conditions. The compound is chemically stable under standard ambient
temperatures.[1] For optimal shelf life, it should be stored at room temperature in a dry, cool,
and well-ventilated area.[2][3][4] Containers should be tightly sealed to prevent moisture
ingress and potential degradation.[1][3][4] It is also advisable to store it separately from
foodstuff containers or incompatible materials.[3][4]

Parameter Recommended Condition Source
Storage Temperature Room Temperature [11[2]
Atmosphere Dry [2]
Container Tightly closed/sealed [11[3114]
Location Well-ventilated place [1103114]
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Potential Degradation Pathways

As an a-keto ester, Ethyl 2-oxohexanoate is susceptible to specific degradation pathways,
primarily hydrolysis and photodegradation. These pathways can compromise the purity and
reactivity of the compound.

Hydrolysis
Esters are known to undergo hydrolysis, a reaction with water that cleaves the ester bond to
form a carboxylic acid and an alcohol. This reaction can be catalyzed by both acids and bases.

o Acid-Catalyzed Hydrolysis: In the presence of an acid, the carbonyl oxygen of the ester is
protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic
attack by water.

o Base-Catalyzed Hydrolysis (Saponification): Under basic conditions, a hydroxide ion directly
attacks the carbonyl carbon, leading to the formation of a carboxylate salt and an alcohol.
This process is typically faster and irreversible compared to acid-catalyzed hydrolysis.

While specific kinetic data for the hydrolysis of Ethyl 2-oxohexanoate is not readily available in
public literature, the general mechanism for ester hydrolysis is well-established. The primary
degradation products would be 2-oxohexanoic acid and ethanol.

Logical Relationship of Storage and Stability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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